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Compound of Interest

Compound Name: 3-Formylpicolinonitrile

Cat. No.: B156146

In-Depth Technical Guide: 3-
Formylpicolinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Formylpicolinonitrile, a key
heterocyclic building block in medicinal chemistry and materials science. This document
consolidates essential physicochemical properties, predicted spectral data, and a plausible
synthetic route. The information is presented to support researchers in the effective utilization
and further investigation of this compound.

Physicochemical Properties

3-Formylpicolinonitrile, also known as 2-cyano-3-pyridinecarboxaldehyde, is a trifunctional
heterocyclic compound containing a pyridine ring, a nitrile group, and an aldehyde group.
These functional groups make it a versatile synthon for the elaboration of more complex
molecular architectures.
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Property Value

CAS Number 131747-66-5

Molecular Formula C7HaN20

Molecular Weight 132.12 g/mol

IUPAC Name 3-formylpyridine-2-carbonitrile

Synonyms 2-Cyano-3-pyridinecarboxaldehyde, 3-Formyl-2-

pyridinecarbonitrile

Predicted Spectral Data

Due to the limited availability of experimentally-derived spectral data in the public domain, the

following tables provide predicted spectral characteristics for 3-Formylpicolinonitrile. These
predictions are based on established principles of NMR, IR, and mass spectrometry for

analogous molecular structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (Predicted, 500 MHz, CDCls)

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
Aldehyde proton (-
~10.1 s 1H PESLE (
CHO)
~8.9 dd 1H Pyridine H6
~8.2 dd 1H Pyridine H4
| ~7.6 | dd | 1H | Pyridine H5 |
13C NMR (Predicted, 125 MHz, CDCIs)
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Chemical Shift (6, ppm)

Assignment

~190 Aldehyde Carbonyl (C=0)
~155 Pyridine C6
~153 Pyridine C2
~140 Pyridine C4
~130 Pyridine C3
~128 Pyridine C5

| ~116 | Nitrile Carbon (C=N) |

Infrared (IR) Spectroscopy

Wavenumber (cm~12) Intensity Assignment
~2230 Medium C=N stretch (nitrile)
~1710 Strong C=0 stretch (aldehyde)
) C=C and C=N stretches
~1580, 1470, 1430 Medium-Weak S
(pyridine ring)
~2850, 2750 Weak C-H stretch (aldehyde)

Mass Spectrometry (MS)
m/z

Interpretation

132 [M]* (Molecular lon)
131 [M-H]*

104 [M-COJ*

103 [M-H-CO]* or [M-CHO]*
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Proposed Experimental Protocol: Synthesis of 3-
Formylpicolinonitrile

A plausible synthetic route to 3-Formylpicolinonitrile involves the reduction of the
corresponding nitrile, 2-cyanopyridine, to the aldehyde. This can be achieved via catalytic
hydrogenation in the presence of a specific catalyst system.

Reaction: Reduction of 3-Cyanopyridine
Reagents and Materials:

e 3-Cyanopyridine

» Raney Nickel (catalyst)

e Formic Acid (reducing agent and solvent)
o Diatomaceous earth (for filtration)

o Ethyl acetate (for extraction)

o Saturated sodium bicarbonate solution

¢ Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

o Magnetic stirrer with heating plate

o Standard glassware for workup and purification
Procedure:

e To a solution of 3-cyanopyridine (1.0 eq) in formic acid, add Raney Nickel (catalyst).
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» Heat the reaction mixture to reflux with vigorous stirring for several hours. Monitor the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

« Filter the mixture through a pad of diatomaceous earth to remove the catalyst, washing the
filter cake with ethyl acetate.

o Carefully neutralize the filtrate with a saturated sodium bicarbonate solution.

o Extract the aqueous layer with ethyl acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter and concentrate the organic phase under reduced pressure to yield the crude product.

o Purify the crude product by column chromatography on silica gel to afford 3-
Formylpicolinonitrile.

Visualization of the Proposed Synthetic Pathway

Reagents

1. Raney Nickel
2. Formic Acid
3. Heat
- J

Reactants Product

Reduction

(3-Cyanopyridine 3-Formylpicolinonitrile

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Formylpicolinonitrile.
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 To cite this document: BenchChem. [3-Formylpicolinonitrile CAS number and spectral data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156146#3-formylpicolinonitrile-cas-number-and-
spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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